Cas no 505083-04-5 ([3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid)

[3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid Properties

Names and Identifiers

• (3-Fluoro-4-(methoxycarbonyl)phenyl)boronic acid
• 3-Fluoro-4-(methoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
• 3-Fluoro-4-(methoxycarbonyl)benzeneboronic acid
• 3-Fluoro-4-methoxycarbonylphenylboronic acid
• (3-fluoro-4-methoxycarbonylphenyl)boronic acid
• 3-Fluoro-4-(methoxycarbonyl)phenylboronic acid
• 3-Fluoro-4-(methoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• Methyl 4-borono-2-fluorobenzoate
• [3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid
• PubChem17771
• 3-fluoro-4-methoxycarboxyphenylboronicacid
• 3-fluoro-4-methoxycarboxyphenylboronic acid
• (3-fluoro-4-methoxycarbonyl-phenyl)boronic Acid
• KSC269G4N
• KS-
• PC
• 3-Fluoro-4-methoxycarbonylphenylboronic acid, AldrichCPR
• (3-Fluoro-4-(methoxycarbonyl)phenyl)boronicacid
• SCHEMBL363322
• (3-Fluoro-4-methoxycarbonyl)phenylboronic acid
• AKOS004119214
• MFCD04115665
• F1087
• 3-fluoro-4-methoxycarbonyl-phenylboronic acid
• AM87014
• PS-9514
• 505083-04-5
• 3-Fluoro-4-methoxycarbonylphenyl boronic acid
• CS-W010554
• EN300-322646
• 3-fluoro-4-methoxycarbonyl-benzeneboronic acid
• FT-0644770
• AC-3106
• J-512493
• AB20354
• YZYGXFXSMDUXJT-UHFFFAOYSA-N
• SY003838
• 3-fluoro-4-methoxycarbonylphenyl-boronic acid
• DTXSID00382318
• DB-006440
• STL557637
• BBL103827
• 3-fluoro-4-(methoxycarbonyl)phenylboronic acid
• +Expand

• MDL： MFCD04115665
• InChIKey： YZYGXFXSMDUXJT-UHFFFAOYSA-N
• Inchi： 1S/C8H8BFO4/c1-14-8(11)6-3-2-5(9(12)13)4-7(6)10/h2-4,12-13H,1H3
• SMILES： FC1C([H])=C(B(O[H])O[H])C([H])=C([H])C=1C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 198.05000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.05
• Heavy Atom Count: 14
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: -0.70790
• PSA: 66.76000
• Refractive Index: 1.487
• Boiling Point: 195.3℃/760mmHg
• Melting Point: 180-184°C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 92.2℃
• Density: 1.4

[3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid Security Information

• Symbol: GHS07
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi Xn
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Prompt：warning
• Storage Condition：Keep cold
• Risk Phrases： 36/37/38-20/21/22
• Signal Word：warning
• HazardClass：IRRITANT

[3-fluoro-4-(methoxycarbonyl)phenyl]boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents